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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of diholmium tricarbonate, more formally

known as holmium(III) carbonate hydrate (Ho₂(CO₃)₃·nH₂O). This document details its

chemical and physical properties, provides a comprehensive experimental protocol for its

synthesis, and includes characterization data. The CAS Registry Number for holmium(III)

carbonate hydrate is 38245-34-0.

Physicochemical Properties and Characterization
Data
Diholmium tricarbonate is a hydrated inorganic compound. Its properties have been

characterized using various analytical techniques. The following tables summarize the key

quantitative data obtained from X-ray diffraction (XRD), infrared (IR) spectroscopy, and

thermogravimetric analysis (TGA).

Table 1: X-ray Diffraction Data for Hydrated Holmium
Carbonate
The crystal structure of synthesized hydrated holmium carbonate is closely related to that of

tengerite-type rare earth carbonates.[1] The powder X-ray diffraction data is presented below.

[1]
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d-spacing (nm) Relative Intensity (I/I₀)

0.7613 32

0.5655 44

0.4598 100

0.3890 56

0.3554 39

0.2964 47

0.2535 27

0.2127 20

0.1973 28

Table 2: Infrared Spectroscopy Data for Hydrated
Holmium Carbonate
The infrared spectrum of hydrated holmium carbonate indicates the presence of two non-

equivalent carbonate groups (bidentate and unidentate) and water of hydration.[1] The

assignments of the absorption bands are listed below.[1]

Wavenumber (cm⁻¹)
Assignment (Fujita
Notation)

Description

3422 ν(H₂O) O-H stretching of water

1622 δ(HOH) H-O-H bending of water

1511, 1452, 1423 ν₅, ν₁ C-O stretching modes

1090, 1050 ν₂ CO₃ out-of-plane deformation

861, 834 ν₈ CO₃ in-plane bending

761 ν₃ O-C-O bending in-plane

684 ν₆ O-C-O bending out-of-plane
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Table 3: Thermogravimetric Analysis (TGA) of Hydrated
Holmium Carbonate
The thermal decomposition of hydrated holmium carbonate occurs in two main stages:

dehydration followed by decarbonation. The end product of the decomposition is holmium(III)

oxide (Ho₂O₃).[1]

Temperature Range (°C) Weight Loss (%) Process

~50 - 250 (not specified)
Dehydration (loss of water

molecules)

~250 - 600 (not specified)

Decarbonation (loss of carbon

dioxide) and formation of

Ho₂O₃

Experimental Protocol: Synthesis of Crystalline
Hydrated Holmium Carbonate
This section details the experimental methodology for the synthesis of crystalline hydrated

holmium carbonate using ammonium bicarbonate as a precipitant.[1]

Materials and Equipment:

Holmium(III) chloride (HoCl₃) solution, 0.1 M

Ammonium bicarbonate (NH₄HCO₃) solution, 0.3 M

Deionized water

Beakers

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper
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Drying oven or desiccator

Procedure:

Preparation of Reactant Solutions:

Prepare a 0.1 M solution of holmium(III) chloride in deionized water.

Prepare a 0.3 M solution of ammonium bicarbonate in deionized water.

Precipitation:

Place 50 mL of the 0.1 M holmium(III) chloride solution into a beaker equipped with a

magnetic stir bar.

Begin stirring the holmium(III) chloride solution at a constant rate.

Slowly add 50 mL of the 0.3 M aqueous ammonium bicarbonate solution to the stirred

holmium(III) chloride solution at 25°C.

A precipitate will form, and gas bubbles (CO₂) will be evolved rapidly.

Aging of the Precipitate:

Maintain the resulting solution with the precipitate at 25°C for one week to allow for

crystallization and aging.

Isolation and Purification of the Product:

After one week, filter the precipitate using a filtration apparatus.

Wash the collected precipitate repeatedly with deionized water to remove any soluble

impurities.

Drying:

Air-dry the washed precipitate.

Analysis:
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The resulting hydrated holmium carbonate can be subjected to analysis, such as

combustion analysis for CO₂ and H₂O content, and ignition to Ho₂O₃ to determine the

holmium content.

Diagrams
Synthesis Workflow for Hydrated Holmium Carbonate

0.1 M HoCl₃ Solution

Mixing & Precipitation
(25°C)

0.3 M NH₄HCO₃ Solution

Aging
(1 week at 25°C) Filtration Washing with H₂O Air Drying Hydrated Holmium Carbonate

Ho₂(CO₃)₃·nH₂O

Click to download full resolution via product page

Caption: Workflow for the synthesis of hydrated holmium carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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